The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes†
Organic & Biomolecular Chemistry Pub Date: 2023-11-09 DOI: 10.1039/D3OB01580G
Abstract
A new thioxanthone-based photocatalyst with a [2.2]paracyclophane skeleton and planar chirality has been developed. The catalyst has been successfully applied in the visible light-mediated enantioselective aza Paternò–Büchi reactions of quinoxalinone and styrenes to produce azetidines. The structures of the catalyst derivatives were unequivocally determined by their single crystal X-ray crystallography analysis.
![Graphical abstract: The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes](http://scimg.chem960.com/usr/1/D3OB01580G.jpg)
![The hamburger-shape photocatalyst: thioxanthone-based chiral [2.2]paracyclophane for enantioselective visible-light photocatalysis of 3-methylquinoxalin-2(1H)-one and styrenes†](https://scimg.chem960.com/usr/1/D3OB01580G.jpg)
Recommended Literature
- [1] Broadband graphene-based photoacoustic microscopy with high sensitivity†
- [2] Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†
- [3] Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†
- [4] Front cover
- [5] A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)
- [6] Sterols in human milk during lactation: bioaccessibility and estimated intakes†
- [7] Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging
- [8] Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†
- [9] A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†
- [10] Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose
Journal Name：Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 147253-67-6
-
CAS no.: 107016-79-5
-
CAS no.: 134807-28-6
